Cas no 32337-85-2 (6-bromoindan-5-ol)

6-Bromoindan-5-ol is a brominated indanol derivative with potential utility as an intermediate in organic synthesis and pharmaceutical research. Its structure, featuring both a hydroxyl group and a bromine substituent on the aromatic ring, offers versatility for further functionalization, making it valuable in the development of complex molecules. The compound’s reactivity allows for selective modifications, enabling applications in medicinal chemistry and material science. Its well-defined molecular framework ensures consistent performance in synthetic pathways. Suitable for controlled environments, 6-bromoindan-5-ol is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.

6-bromoindan-5-ol structure

Product Name:6-bromoindan-5-ol

CAS No:32337-85-2

MF:C₉H₉BrO

MW:213.071161985397

MDL:MFCD24713967

CID:1450580

PubChem ID:15645344

Update Time:2025-06-07

6-bromoindan-5-ol Chemical and Physical Properties

Names and Identifiers

- 1H-Inden-5-ol, 6-bromo-2,3-dihydro-
- 6-bromo-2,3-dihydro-1H-inden-5-ol
- 6-bromoindan-5-ol
- WXNQTFRWOCSCPY-UHFFFAOYSA-N
- DS-9583
- 32337-85-2
- MFCD24713967
- C74651
- SCHEMBL650257
- DB-341744
- DTXSID40576234
- A875647
- AKOS023784835
- CS-W006555
- MDL： MFCD24713967
- Inchi： 1S/C9H9BrO/c10-8-4-6-2-1-3-7(6)5-9(8)11/h4-5,11H,1-3H2
- InChI Key： WXNQTFRWOCSCPY-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)CCC2)O

Computed Properties

Exact Mass: 211.98367
Monoisotopic Mass: 211.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

6-bromoindan-5-ol Pricemore >>

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